Cas no 2764728-16-5 (2-(Benzyloxy)-1,3-difluoro-5-iodobenzene)

• Product Name: 2-(Benzyloxy)-1,3-difluoro-5-iodobenzene
• CAS No: 2764728-16-5
• MF: C₁₃H₉F₂IO
• MW: 346.111243009567
• CID: 6795434
• PubChem ID: 164894324
• Update Time: 2025-07-21

2-(Benzyloxy)-1,3-difluoro-5-iodobenzene Chemical and Physical Properties

Names and Identifiers

• MFCD34761071
• 2764728-16-5
• 2-(Benzyloxy)-1,3-difluoro-5-iodobenzene

• Inchi： 1S/C13H9F2IO/c14-11-6-10(16)7-12(15)13(11)17-8-9-4-2-1-3-5-9/h1-7H,8H2
• InChI Key： JFQAYLRRQOTYDF-UHFFFAOYSA-N
• SMILES： IC1C=C(C(=C(C=1)F)OCC1C=CC=CC=1)F

Computed Properties

• Exact Mass: 345.96662g/mol
• Monoisotopic Mass: 345.96662g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 9.2Ų

Additional information on 2-(Benzyloxy)-1,3-difluoro-5-iodobenzene

Introduction to 2-(Benzyloxy)-1,3-difluoro-5-iodobenzene (CAS No. 2764728-16-5)

2-(Benzyloxy)-1,3-difluoro-5-iodobenzene, identified by the Chemical Abstracts Service Number (CAS No.) 2764728-16-5, is a specialized organic compound that has garnered significant attention in the field of medicinal chemistry and materials science. This compound belongs to a class of aryl derivatives characterized by the presence of both fluoro and iodine substituents, which endow it with unique electronic and steric properties. The benzyloxy group introduces a hydrophobic moiety, enhancing its solubility in organic solvents while maintaining interactions with biological targets. The combination of these structural features makes 2-(Benzyloxy)-1,3-difluoro-5-iodobenzene a valuable intermediate in the synthesis of pharmaceuticals and advanced materials.

The fluoro and iodo substituents in this molecule play crucial roles in modulating its reactivity and biological activity. Fluorine atoms are known for their ability to influence metabolic stability, lipophilicity, and binding affinity at biological targets. In particular, fluorinated aromatic compounds have been extensively studied for their potential as drug candidates due to their ability to enhance binding interactions with enzymes and receptors. The iodo group, on the other hand, serves as a versatile handle for further functionalization through cross-coupling reactions such as Suzuki-Miyaura coupling, which is widely employed in the construction of complex organic molecules.

Recent advancements in synthetic methodologies have enabled the efficient preparation of 2-(Benzyloxy)-1,3-difluoro-5-iodobenzene, making it more accessible for research applications. One notable approach involves the palladium-catalyzed coupling of halogenated benzenes with benzyl alcohol derivatives, followed by selective fluorination and iodination. These methods leverage the high reactivity of palladium complexes to achieve regioselective transformations, ensuring the precise placement of functional groups at desired positions on the aromatic ring.

The utility of 2-(Benzyloxy)-1,3-difluoro-5-iodobenzene extends beyond pharmaceutical applications. In materials science, this compound has been explored as a precursor for organic semiconductors and liquid crystals due to its rigid aromatic structure and tunable electronic properties. The presence of both fluoro and iodine substituents allows for fine-tuning of electronic characteristics, making it suitable for applications in optoelectronic devices such as organic light-emitting diodes (OLEDs) and field-effect transistors (OFETs).

Current research in medicinal chemistry highlights the potential of 2-(Benzyloxy)-1,3-difluoro-5-iodobenzene as a scaffold for developing novel therapeutic agents. Studies have demonstrated its role in synthesizing kinase inhibitors, which are critical in treating various cancers and inflammatory diseases. The fluoro substituent enhances binding affinity by participating in hydrogen bonding or van der Waals interactions with target proteins, while the benzyloxy group provides steric hindrance to improve selectivity. Additionally, the iodine atom facilitates further derivatization into more complex molecules through transition-metal-catalyzed reactions.

In conclusion, 2-(Benzyloxy)-1,3-difluoro-5-iodobenzene (CAS No. 2764728-16-5) is a multifunctional compound with broad applications in both pharmaceuticals and materials science. Its unique structural features make it an attractive building block for drug discovery and advanced material development. As synthetic methodologies continue to evolve, the accessibility and versatility of this compound will likely drive further innovation in these fields.